Cas no 1353677-48-1 (tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate
• CAS No: 1353677-48-1
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD21244021
• CID: 2117276
• PubChem ID: 58577713
• Update Time: 2025-05-23

tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-chloro-4-methylpyridin-3-ylcarbamate
• tert-butyl (2-chloro-4-methylpyridin-3-yl)carbamate
• JNQDIJOFBMEKKH-UHFFFAOYSA-N
• tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate

• MDL： MFCD21244021
• Inchi： 1S/C11H15ClN2O2/c1-7-5-6-13-9(12)8(7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,14,15)
• InChI Key： JNQDIJOFBMEKKH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CN=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 51.2

Additional information on tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate (CAS No. 1353677-48-1)

tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate, with the CAS number 1353677-48-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are known for their versatile applications in drug synthesis and material science. The presence of both chloro and methyl substituents on the pyridine ring, along with the tert-butyl carbamate moiety, makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for high-purity intermediates like tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate has surged, driven by advancements in small-molecule drug discovery and green chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, topics that have become hotspots due to global health challenges. The compound's structural flexibility allows for modifications that can enhance bioavailability and target specificity, key factors in modern pharmaceutical design.

The synthesis of CAS 1353677-48-1 typically involves multi-step reactions, including protection-deprotection strategies and catalytic coupling. These methods align with the growing emphasis on atom economy and sustainable synthesis, addressing concerns about environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure the compound's chemical purity and structural integrity, critical for regulatory compliance in GMP manufacturing.

From an industrial perspective, tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate is often discussed in the context of patented routes and process optimization. Companies specializing in custom synthesis highlight its role in accelerating time-to-market for new therapeutics. Additionally, its stability under various storage conditions makes it a practical choice for long-term R&D projects.

Emerging trends in computational chemistry have further elevated interest in this compound. Molecular docking studies leverage its 3D conformation to predict interactions with biological targets, a method increasingly integrated into AI-driven drug discovery platforms. This synergy between wet-lab experimentation and in silico modeling exemplifies the compound's relevance in cutting-edge research.

In summary, tert-butyl N-(2-chloro-4-methylpyridin-3-yl)carbamate (1353677-48-1) represents a nexus of chemical innovation and applied science. Its utility spans from bench-scale investigations to industrial-scale production, reflecting the dynamic needs of modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for discussions on precision synthesis and therapeutic development.